Unii-Z7P5394rkr
Description
Unii-Z7P5394rkr is a compound that has gained significant attention in scientific research due to its potential applications in various fields of study. This compound is a synthetic molecule that is used in the synthesis of other chemical compounds.
Scientific Research Applications
Self-Nanoemulsifying Drug Delivery System
Cephalexin R-sulfoxide has been used in the formulation of a self-nanoemulsifying drug delivery system (SNEDDS) to improve the drug’s oral administration . The CEP-SNEDDS was made using an aqueous titration method employing Lauroglycol 90, Poloxamer 188, and Transcutol-HP . This formulation showed a sustained release profile (94.28 ± 5.92 percent in 24 h) .
Antibacterial Evaluation
The self-nanoemulsifying drug delivery system of Cephalexin R-sulfoxide has been evaluated for its antibacterial activity . It is a viable alternative to penicillin for patients with penicillin hypersensitivity .
Clinical Pharmacokinetics
Cephalexin R-sulfoxide is a first-generation β-lactam antibiotic used in adults and pediatrics to treat various streptococcal and staphylococcal infections . A systematic review on the clinical pharmacokinetics of Cephalexin R-sulfoxide has been conducted, which included studies in healthy subjects, diseased ones, and drug–drug, drug–food, and bioequivalence-related .
Treatment of Renal Impairment
In comparison to cefaclor, Cephalexin R-sulfoxide has been found to have a higher maximum plasma concentration in the case of renal impairment .
Oxidation Studies
The oxidation of Cephalexin R-sulfoxide, a commonly used cephalosporin antibiotic, has been investigated by permanganate (PM) in water . Lower pH was found to be favorable for the oxidation of Cephalexin R-sulfoxide by PM .
Water-Insoluble Antibiotic
Cephalexin R-sulfoxide is a water-insoluble antibiotic with a half-life of 1 to 1.5 h . It has a low bioavailability of 35% , and around 80% of the absorbed drug is excreted unaltered in the urine .
properties
IUPAC Name |
(5R,6R,7R)-7-[[(2R)-2-amino-2-phenylacetyl]amino]-3-methyl-5,8-dioxo-5λ4-thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H17N3O5S/c1-8-7-25(24)15-11(14(21)19(15)12(8)16(22)23)18-13(20)10(17)9-5-3-2-4-6-9/h2-6,10-11,15H,7,17H2,1H3,(H,18,20)(H,22,23)/t10-,11-,15-,25-/m1/s1 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
GAMHLNJQISGSQF-GBPIQMGNSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(N2C(C(C2=O)NC(=O)C(C3=CC=CC=C3)N)S(=O)C1)C(=O)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CC1=C(N2[C@@H]([C@@H](C2=O)NC(=O)[C@@H](C3=CC=CC=C3)N)[S@](=O)C1)C(=O)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H17N3O5S |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
363.4 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Cephalexin R-sulfoxide | |
CAS RN |
52210-38-5 |
Source
|
| Record name | Cephalexin R-sulfoxide | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0052210385 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | CEPHALEXIN R-SULFOXIDE | |
| Source | FDA Global Substance Registration System (GSRS) | |
| URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/Z7P5394RKR | |
| Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
| Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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